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DBM-MMAF ADC Overview

The table below summarizes the core characteristics of the DBM-MMAF conjugate as gathered from the

search results.

Feature Description

Full Name Dibromomaleimide-Monomethyl Auristatin F [1]

Role Linker-Payload conjugate for constructing Antibody-Drug Conjugates (ADCs) [2]

Cytotoxic Payload MMAF (a potent antitubulin agent) [1] [2]

Linker Type Dibromomaleimide (DBM), a bifunctional linker [1]

Conjugation
Method

Site-specific, via interchain cysteine cross-linking [1] [3]

Primary Advantage Creates homogeneous, stable ADCs with a defined Drug-to-Antibody Ratio
(DAR) of ~4 [1]

Stability and Performance Advantages
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While specific plasma half-life numbers are not provided, the stability of DBM-MMAF-derived ADCs is a

highlighted advantage, leading to better overall performance.

Mechanism of Stability: The DBM linker is designed to cross-link adjacent interchain cysteine
residues on an antibody [1] [3]. This creates a stable, three-dimensional bridge that is less prone to

premature breakdown in the bloodstream compared to conventional maleimide linkers, which can
undergo a process known as "deconjugation" or "payload loss" via thiol exchange [1].

Observed Outcomes: Studies comparing ADCs made with DBM-MMAF to those made with
conventional linkers (MC-MMAF) have demonstrated:

Improved Pharmacokinetics (i.e., how the drug is processed in the body over time) [1].
Reduced Toxicity in vivo, suggesting less off-target release of the cytotoxic payload [1].

Superior Efficacy in delaying tumor growth in mouse models [1] [3].

The following diagram illustrates how the DBM linker's cross-linking action contributes to ADC stability.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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